2-(Isochroman-7-yl)ethan-1-amine
Description
“2-(Isochroman-7-yl)ethan-1-amine” is a chemical compound with the molecular formula C11H15NO . It’s also known by several other names such as 1-(2-Aminoethyl)piperidine, 1-Piperidine ethylamine, 2-(1-Piperidino)ethylamine, 2-(N-Piperidino) ethylamine, 2-(Piperidin-1-yl)ethanamine, 2-Piperidin-1-yl-ethylamine, 2-Piperidinoethylamine, and N-(2-Aminoethyl)piperidine .
Molecular Structure Analysis
The molecular structure of “2-(Isochroman-7-yl)ethan-1-amine” can be found in databases like PubChem . It’s important to note that the structure of a molecule can greatly influence its properties and reactivity.Physical And Chemical Properties Analysis
The physical and chemical properties of “2-(Isochroman-7-yl)ethan-1-amine” include a melting point of 67-70 °C and a density of 0.899 g/mL at 25 °C .Scientific Research Applications
Medicinal Chemistry
Isochroman derivatives, such as “2-(Isochroman-7-yl)ethan-1-amine”, are important building blocks in medicinal chemistry . They are used in the design and synthesis of novel lead compounds .
Pharmacological Activities
Isochroman derivatives exhibit a wide range of pharmacological activities. They have been associated with various biological activities such as anticancer, antidiabetic, antioxidant, antimicrobial, antifungal, antiviral, antileishmanial, insecticidal, spasmolytic, analgesic, anti-inflammatory, anticoagulant, estrogenic inhibitor, anti-acetylcholinesterase (AchE) inhibitor, antihuman immunodeficiency virus (HIV), anticonvulsant, antidepressants, anticoronal and antitubercular activity .
Alzheimer’s Disease Research
Certain isochroman derivatives have shown high binding affinities to Aβ plaques, which are a hallmark of Alzheimer’s disease .
Enantioselective Synthesis
Isochroman substrates can be synthesized in good yield, with excellent diastereo- and enantioselectivity . This process involves C–H insertion of donor/donor carbenes .
Synthesis of Six-Membered Rings
Isochroman substrates can be used in the synthesis of six-membered rings containing nitrogen by C–H insertion .
Research and Development
“2-(Isochroman-7-yl)ethan-1-amine” and its derivatives can be used in scientific research and development. They can be used as reference compounds, intermediates, or building blocks in the synthesis of more complex molecules .
properties
IUPAC Name |
2-(3,4-dihydro-1H-isochromen-7-yl)ethanamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H15NO/c12-5-3-9-1-2-10-4-6-13-8-11(10)7-9/h1-2,7H,3-6,8,12H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SOCVBIUEYOONMO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCC2=C1C=CC(=C2)CCN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H15NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
177.24 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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